8-(Butylsulfanyl)-7-[3-(4-chlorophenoxy)-2-hydroxypropyl]-3-methyl-3,7-dihydro-1H-purine-2,6-dione
8-(Butylsulfanyl)-7-[3-(4-chlorophenoxy)-2-hydroxypropyl]-3-methyl-3,7-dihydro-1H-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
331675-36-6
VCID:
VC0402781
InChI:
InChI=1S/C19H23ClN4O4S/c1-3-4-9-29-19-21-16-15(17(26)22-18(27)23(16)2)24(19)10-13(25)11-28-14-7-5-12(20)6-8-14/h5-8,13,25H,3-4,9-11H2,1-2H3,(H,22,26,27)
SMILES:
CCCCSC1=NC2=C(N1CC(COC3=CC=C(C=C3)Cl)O)C(=O)NC(=O)N2C
Molecular Formula:
C19H23ClN4O4S
Molecular Weight:
438.9g/mol
8-(Butylsulfanyl)-7-[3-(4-chlorophenoxy)-2-hydroxypropyl]-3-methyl-3,7-dihydro-1H-purine-2,6-dione
CAS No.: 331675-36-6
Main Products
VCID: VC0402781
Molecular Formula: C19H23ClN4O4S
Molecular Weight: 438.9g/mol
![8-(Butylsulfanyl)-7-[3-(4-chlorophenoxy)-2-hydroxypropyl]-3-methyl-3,7-dihydro-1H-purine-2,6-dione - 331675-36-6](/images/no_structure.jpg)
| CAS No. | 331675-36-6 |
|---|---|
| Product Name | 8-(Butylsulfanyl)-7-[3-(4-chlorophenoxy)-2-hydroxypropyl]-3-methyl-3,7-dihydro-1H-purine-2,6-dione |
| Molecular Formula | C19H23ClN4O4S |
| Molecular Weight | 438.9g/mol |
| IUPAC Name | 8-butylsulfanyl-7-[3-(4-chlorophenoxy)-2-hydroxypropyl]-3-methylpurine-2,6-dione |
| Standard InChI | InChI=1S/C19H23ClN4O4S/c1-3-4-9-29-19-21-16-15(17(26)22-18(27)23(16)2)24(19)10-13(25)11-28-14-7-5-12(20)6-8-14/h5-8,13,25H,3-4,9-11H2,1-2H3,(H,22,26,27) |
| Standard InChIKey | KGGZOICPRXFAGF-UHFFFAOYSA-N |
| SMILES | CCCCSC1=NC2=C(N1CC(COC3=CC=C(C=C3)Cl)O)C(=O)NC(=O)N2C |
| Canonical SMILES | CCCCSC1=NC2=C(N1CC(COC3=CC=C(C=C3)Cl)O)C(=O)NC(=O)N2C |
| PubChem Compound | 3107960 |
| Last Modified | Nov 11 2021 |
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